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Compound of Interest

Compound Name: Sodium D-tartrate

Cat. No.: B8752118

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for both
environmental protection and workplace safety. This guide provides detailed, step-by-step
procedures for the proper disposal of Sodium D-tartrate, tailored for researchers, scientists,
and drug development professionals. Adherence to these protocols will help maintain a safe
laboratory environment and ensure compliance with regulatory standards.

Immediate Safety and Logistical Information

Before handling Sodium D-tartrate for disposal, it is crucial to be equipped with the
appropriate Personal Protective Equipment (PPE). This includes chemical-resistant gloves,
safety goggles or glasses with side shields, and a lab coat.[1] Operations should be conducted
in a well-ventilated area to minimize inhalation of any dust.

In the event of a spill, solid material should be carefully swept up to avoid dust generation and
placed into a designated, labeled container for disposal.[2][3] The spill area should then be
cleaned with water.[2]

Step-by-Step Disposal Protocol

The disposal of Sodium D-tartrate must be conducted in accordance with all applicable
federal, state, and local regulations.[3][4] While Sodium D-tartrate is not generally classified
as a hazardous substance under the Globally Harmonized System (GHS), it is prudent to
handle it as a chemical waste product with care.[5][6][7][8]
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» Consult Institutional Policies: The first and most critical step is to consult your institution's
Environmental Health and Safety (EHS) department.[9] They will provide specific guidance
based on local and state regulations.

o Waste Identification and Segregation:
o Treat all unwanted Sodium D-tartrate as chemical waste.
o Do not dispose of Sodium D-tartrate down the drain.[10][11]

o Segregate Sodium D-tartrate waste from other chemical waste streams to prevent
potential reactions.[9]

o Containerization and Labeling:

o Collect solid Sodium D-tartrate waste in a designated, leak-proof container that is
chemically compatible with the substance.[11] High-density polyethylene (HDPE)
containers are generally suitable.[11]

o The container must be clearly labeled as "Hazardous Waste" (a common practice for all
chemical waste) and include the full chemical name: "Sodium D-tartrate".[9][11] The
accumulation start date should also be clearly marked on the label.[11]

o Keep the waste container securely closed except when adding waste.[10]
o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.[11]

o The SAA should be located at or near the point of generation and away from general work
areas.[11]

o Ensure secondary containment is used for the waste container to mitigate any potential
leaks or spills.[12]

e Arranging for Disposal:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Catharanthine_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8752118?utm_src=pdf-body
https://www.benchchem.com/product/b8752118?utm_src=pdf-body
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8752118?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Catharanthine_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8752118?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8752118?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Catharanthine_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Nickel_Tartrate_A_Guide_for_Laboratory_Professionals.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8752118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
[11]

o Do not attempt to transport the chemical waste yourself.[12]

Quantitative Data Summary

Specific quantitative data regarding disposal limits for Sodium D-tartrate, such as
concentration thresholds for sewer disposal, are not universally defined and are subject to local
and institutional regulations. The primary directive is to prevent its release into the environment.

Parameter Guideline

Generally prohibited for chemical waste.[10] All
] materials discharged to the sanitary sewer must
Sewer Disposal )
typically be between pH 5.5 and 9.0, a

regulation which may vary.[10]

Prohibited for hazardous and chemical waste.

Landfill Disposal
[10]

Laboratories should not accumulate more than
Storage Limits 55 gallons of hazardous waste at any one time.
[12][13]

Empty containers that held Sodium D-tartrate
should be triple-rinsed with an appropriate
] solvent (like water), with the rinsate collected as
Empty Containers ]
hazardous waste.[10][12] The defaced container
can then typically be disposed of as regular

trash.[12][13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Sodium D-tartrate.
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Workflow for the proper disposal of Sodium D-tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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